Cas no 318497-82-4 (1-(5-CHLORO-1-METHYL-3-PHENYL-1H-PYRAZOL-4-YL)-3-BUTEN-1-OL)

• Product Name: 1-(5-CHLORO-1-METHYL-3-PHENYL-1H-PYRAZOL-4-YL)-3-BUTEN-1-OL
• CAS No: 318497-82-4
• MF: C₁₄H₁₅ClN₂O
• MW: 262.734702348709
• MDL: MFCD00664939
• CID: 5214276
• Update Time: 2026-03-06

1-(5-CHLORO-1-METHYL-3-PHENYL-1H-PYRAZOL-4-YL)-3-BUTEN-1-OL Chemical and Physical Properties

Names and Identifiers

• 1-(5-CHLORO-1-METHYL-3-PHENYL-1H-PYRAZOL-4-YL)-3-BUTEN-1-OL
• 1-(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)but-3-en-1-ol

• MDL： MFCD00664939
• Inchi： 1S/C14H15ClN2O/c1-3-7-11(18)12-13(16-17(2)14(12)15)10-8-5-4-6-9-10/h3-6,8-9,11,18H,1,7H2,2H3
• InChI Key： OLUVSIPIGCVJJY-UHFFFAOYSA-N
• SMILES： C(C1=C(Cl)N(C)N=C1C1=CC=CC=C1)(O)CC=C

Additional information on 1-(5-CHLORO-1-METHYL-3-PHENYL-1H-PYRAZOL-4-YL)-3-BUTEN-1-OL

Professional Introduction to Compound with CAS No 318497-82-4 and Product Name: 1-(5-CHLORO-1-METHYL-3-PHENYL-1H-PYRAZOL-4-YL)-3-BUTEN-1-OL

The compound with the CAS number 318497-82-4 and the product name 1-(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)-3-buten-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates a pyrazole core, which is a well-known scaffold in medicinal chemistry, known for its ability to modulate various biological pathways.

At the heart of this molecule lies the 5-chloro-1-methyl-3-phenylpyrazole moiety, which is a critical pharmacophore. The presence of chlorine at the 5-position and methyl at the 1-position enhances the electronic properties of the pyrazole ring, making it more susceptible to interactions with biological targets. The 3-buten-1-ol side chain further contributes to the compound's reactivity and binding affinity, providing a versatile platform for further derivatization and optimization.

Recent research in the field of heterocyclic chemistry has highlighted the importance of pyrazole derivatives in drug discovery. Pyrazole-based compounds have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in 1-(5-chloro-1-methyl-3-phenylpyrazol-4-yl)-3-buten-1-ol suggests potential activity against a range of diseases, particularly those involving aberrant cell proliferation and inflammation.

In particular, studies have demonstrated that pyrazole derivatives can interact with enzymes and receptors involved in critical metabolic pathways. The 5-chloro substituent is known to enhance binding affinity by inducing dipole moments in the molecule, while the methyl group at position 1 provides steric hindrance that can fine-tune interactions with biological targets. These features make this compound an attractive candidate for further investigation.

The 3-buten-1-ol side chain is another key feature that contributes to the compound's pharmacological profile. This functional group can participate in hydrogen bonding interactions, which are crucial for stable binding to biological targets. Additionally, the double bond in the butenyl chain allows for conformational flexibility, enabling the molecule to adopt multiple orientations that may enhance its binding efficacy.

Current research trends in medicinal chemistry emphasize the development of multitargeted drugs that can modulate multiple pathways simultaneously. The structural features of 1-(5-chloro-1-methyl-3-phenylpyrazol-4-yl)-3-buten-1-ol make it a promising candidate for such an approach. By leveraging its ability to interact with multiple biological targets, this compound could offer therapeutic benefits that exceed those of single-target drugs.

Moreover, advances in computational chemistry have enabled researchers to predict the binding modes and affinities of small molecules with high accuracy. Molecular docking studies using this compound have revealed potential interactions with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. These findings suggest that further optimization could lead to highly potent and selective inhibitors.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of chlorine at the 5-position of the pyrazole ring is particularly challenging due to its sensitivity to nucleophilic attack. However, recent advancements in synthetic methodologies have made it possible to achieve this transformation with high selectivity and efficiency.

Once synthesized, 1-(5-chloro-1-methyl-3-phenylpyrazol-4-yl)-3-buten-1-ol can be subjected to rigorous biological testing to assess its efficacy and safety profile. In vitro assays can provide initial insights into its activity against specific targets, while animal models can help evaluate its pharmacokinetic properties and potential side effects. These studies are essential for determining whether this compound has sufficient promise to proceed into clinical development.

The integration of computational modeling with experimental data has revolutionized drug discovery by enabling rapid screening and optimization of candidate compounds. By combining these approaches, researchers can accelerate the process of identifying lead compounds like 1-(5-chloro-1-methyl-pyrazolyl)-butenals, which show promise for treating a variety of diseases.

In conclusion, CAS No 318497–82–4 represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of a chlorinated pyrazole core with a butenyl side chain provides a versatile platform for drug discovery. With ongoing research focused on optimizing its pharmacological properties and exploring new applications, this compound holds great promise for improving human health.